Cas no 865163-47-9 (3,6-Dibromo-9-(4-dodecyloxyphenyl)-9H-carbazole)

• Product Name: 3,6-Dibromo-9-(4-dodecyloxyphenyl)-9H-carbazole
• CAS No: 865163-47-9
• MF: C₃₀H₃₅Br₂NO
• MW: 585.41300702095
• MDL: MFCD30536722
• CID: 2951949
• PubChem ID: 354334840
• Update Time: 2024-10-26

3,6-Dibromo-9-(4-dodecyloxyphenyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-9-(4-dodecyloxyphenyl)-9H-carbazole
• 3,6-dibromo-9-(4-dodecoxyphenyl)carbazole
• 3,6-dibromo-9-[4-(dodecyloxy)phenyl]-9H-Carbazole
• D5343
• T71413
• 9H-Carbazole, 3,6-dibromo-9-[4-(dodecyloxy)phenyl]-
• 3,6-Dibromo-9-[4-(dodecyloxy)phenyl]-9H-carbazole (ACI)
• 865163-47-9
• 3,6-dibromo-9-[4-(dodecyloxy)phenyl]carbazole
• BS-47257
• SY234686
• MFCD30536722
• CS-0161171

• MDL： MFCD30536722
• Inchi： 1S/C30H35Br2NO/c1-2-3-4-5-6-7-8-9-10-11-20-34-26-16-14-25(15-17-26)33-29-18-12-23(31)21-27(29)28-22-24(32)13-19-30(28)33/h12-19,21-22H,2-11,20H2,1H3
• InChI Key： VWCTWVHXOOAKSE-UHFFFAOYSA-N
• SMILES： BrC1C=C2C3C(N(C2=CC=1)C1C=CC(OCCCCCCCCCCCC)=CC=1)=CC=C(Br)C=3

Computed Properties

• Exact Mass: 585.10649g/mol
• Monoisotopic Mass: 583.10854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 14.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 89.0 to 93.0 deg-C
• Boiling Point: 633.5±55.0 °C at 760 mmHg
• Flash Point: 336.9±31.5 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

3,6-Dibromo-9-(4-dodecyloxyphenyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)